Cas no 39715-02-1 (6-benzoyl-3-hydrazinylidene-2H,3H,5H,6H,7H,8H-pyrido4,3-cpyridazine)

• Product Name: 6-benzoyl-3-hydrazinylidene-2H,3H,5H,6H,7H,8H-pyrido4,3-cpyridazine
• CAS No: 39715-02-1
• MF: C₁₄H₁₅N₅O
• MW: 269.301801919937
• MDL: MFCD00865819
• CID: 313950
• PubChem ID: 47608
• Update Time: 2025-06-28

6-benzoyl-3-hydrazinylidene-2H,3H,5H,6H,7H,8H-pyrido4,3-cpyridazine Chemical and Physical Properties

Names and Identifiers

• Methanone,(3-hydrazinyl-7,8-dihydropyrido[4,3-c]pyridazin-6(5H)-yl)phenyl-
• (3-hydrazinyl-7,8-dihydro-5H-pyrido[4,3-c]pyridazin-6-yl)-phenylmethanone
• ENDRALAZINE
• BQ 22-708
• Miretilan
• 6-benzoyl-3-hydrazinylidene-2H,3H,5H,6H,7H,8H-pyrido4,3-cpyridazine
• 6-Benzoyl-3-hydrazino-5,6,7,8-tetrahydropyrido(4,3-c)pyridazin
• SCHEMBL308557
• Endralazinum [INN-Latin]
• D08254
• Endralazina [INN-Spanish]
• 39715-02-1
• Endralazine [INN:BAN]
• DB13435
• 6-BENZOYL-5,6,7,8-TETRAHYDROPYRIDO(4,3-C)PYRIDAZIN-3(2H)-ONE HYDRAZONE
• Endralazinum
• CHEBI:135105
• Q5376588
• Endralazina
• PYRIDO(4,3-C)PYRIDAZIN-3(2H)-ONE, 6-BENZOYL-5,6,7,8-TETRAHYDRO-, HYDRAZONE
• ENDRALAZINE [INN]
• 6-Benzoyl-3-hydrazino-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine
• 3-Hydrazino-5,6,7,8-tetrahydropyrido(4,3-c)pyridazin-6-yl-phenyl-keton
• ALAXZYHFVBSJKZ-UHFFFAOYSA-N
• ENDRALAZINE [MI]
• ENDRALAZINE [WHO-DD]
• DTXSID40192791
• Arritlan
• L44741F05P
• CHEMBL254193
• UNII-L44741F05P
• Pyrido(4,3-c)pyridazin-3(2H)-one, 6-benzoyl-5,6,7,8-tetrahydro-, 3-hydrazone
• Endralazine (INN)

• MDL： MFCD00865819
• Inchi： 1S/C14H15N5O/c15-16-13-8-11-9-19(7-6-12(11)17-18-13)14(20)10-4-2-1-3-5-10/h1-5,8H,6-7,9,15H2,(H,16,18)
• InChI Key： ALAXZYHFVBSJKZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1CC2C=C(NN)N=NC=2CC1

Computed Properties

• Exact Mass: 269.12800
• Monoisotopic Mass: 365.115775
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147
• XLogP3: 0.4

Experimental Properties

• Density: 1.364
• Melting Point: 220-223° (dec)
• Boiling Point: 572.6°Cat760mmHg
• Flash Point: 300.1°C
• Refractive Index: 1.7
• PSA: 87.37000
• LogP: 1.02080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 6-benzoyl-3-hydrazinylidene-2H,3H,5H,6H,7H,8H-pyrido4,3-cpyridazine

Introduction to 6-benzoyl-3-hydrazinylidene-2H,3H,5H,6H,7H,8H-pyrido4,3-cpyridazine (CAS No. 39715-02-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-benzoyl-3-hydrazinylidene-2H,3H,5H,6H,7H,8H-pyrido4,3-cpyridazine, identified by the chemical abstracts service number 39715-02-1, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the pyrido[4,3-c]pyridazine class, a scaffold that has been increasingly explored for its potential in drug discovery. The presence of both benzoyl and hydrazinylidene functional groups in its molecular structure suggests a high degree of reactivity and versatility, making it a promising candidate for further investigation.

The 6-benzoyl-3-hydrazinylidene moiety plays a crucial role in modulating the biological activity of this compound. The benzoyl group is known to enhance binding affinity to biological targets by introducing hydrophobic interactions and π-stacking effects, while the hydrazinylidene moiety can participate in hydrogen bonding and metal chelation interactions. These features make the compound an attractive scaffold for designing molecules with targeted biological effects.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. The pyrido[4,3-c]pyridazine core has emerged as a particularly interesting scaffold due to its ability to mimic natural product structures and exhibit diverse biological activities. For instance, derivatives of this scaffold have been shown to possess anti-inflammatory, anticancer, and antimicrobial properties. The compound in question (CAS No. 39715-02-1) represents an early exploration into the potential of this scaffold and serves as a foundation for further structural optimization.

One of the most compelling aspects of 6-benzoyl-3-hydrazinylidene-2H,3H,5H,6H,7H,8H-pyrido4,3-cpyridazine is its potential as a lead compound for drug development. Its unique structural features allow it to interact with various biological targets through multiple mechanisms. For example, the benzoyl group can engage with hydrophobic pockets in protein binding sites, while the hydrazinylidene moiety can form hydrogen bonds or coordinate with metal ions. This dual functionality makes it an excellent candidate for designing molecules with enhanced selectivity and potency.

Recent studies have highlighted the importance of computational methods in the design and optimization of heterocyclic compounds like 6-benzoyl-3-hydrazinylidene-2H,3H,5H,6H,7H,8H-pyrido4,3-cpyridazine. Molecular docking simulations have been used to predict binding affinities and identify potential drug-target interactions. These computational approaches have accelerated the discovery process by allowing researchers to screen large libraries of compounds virtualy before conducting wet-lab experiments.

The synthesis of CAS No. 39715-02-1 involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. The introduction of the benzoyl group typically involves acylation reactions using appropriate benzoyl chlorides or anhydrides in the presence of base catalysts. Subsequent formation of the hydrazinylidene moiety requires careful control of reaction conditions to avoid side products such as hydrazines or imines.

From a medicinal chemistry perspective, 6-benzoyl-3-hydrazinylidene-2H,3H,5 H,6 H,7 H,8 H-pyrido4,3-cpyridazine (CAS No. 39715-02-1) offers several advantages as a drug-like molecule. Its rigid heterocyclic core provides stability against metabolic degradation, while its functional groups allow for fine-tuning of pharmacokinetic properties such as solubility and bioavailability. Additionally, this compound exhibits low toxicity profiles in preclinical studies, suggesting its potential for further development into therapeutic agents.

The emerging field of structure-based drug design has further propelled interest in compounds like CAS No. 39715-02-1 by providing tools to rationalize molecular interactions at the atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating how these molecules bind to their targets at high resolution. This information is critical for optimizing lead compounds into viable drugs by identifying key interactions that contribute to binding affinity.

In conclusion, 6-benzoyl,3 -hydrazinylidene--2Hand--5Hand--6Hand--7Hand--8Hand--pyrido4andrcpyridazine (CAS No.) represents an exciting entry point into exploring new therapeutic modalities based on pyrido[4,rc]pyridazine scaffolds. Its unique structural features, synthetic accessibility,and promising biological activity make it an excellent candidate for further investigation by medicinal chemists seeking novel drug candidates targeting various diseases.